Cas no 97229-08-8 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane,1,4-diiodo-)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octane,1,4-diiodo-
• CAS No: 97229-08-8
• MF: C₈H₆I₂
• MW: 355.942186832428
• CID: 811713
• PubChem ID: 145301
• Update Time: 2025-05-24

Pentacyclo[4.2.0.02,5.03,8.04,7]octane,1,4-diiodo- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane,1,4-diiodo-
• 1,4-diiodocubane
• Pentacyclo[4.2.0.02,5.03,8.04,7]octane, 1,4-diiodo-
• 97229-08-8
• DTXSID00242786
• Pentacyclo(4.2.0.02,5.03,8.04,7)octane, 1,4-diiodo-
• 1,8-DIIODOCUBANE
• G68730
• MFCD30334906

• Inchi： 1S/C8H6I2/c9-7-1-2-4(7)6-5(7)3(1)8(2,6)10/h1-6H
• InChI Key： ZDXGXJUGHIMJOD-UHFFFAOYSA-N
• SMILES： IC12C3C4C1C1C2C3C14I

Computed Properties

• Exact Mass: 355.856
• Monoisotopic Mass: 355.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 3.18
• Boiling Point: 316.8°C at 760 mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.968

Additional information on Pentacyclo[4.2.0.02,5.03,8.04,7]octane,1,4-diiodo-

Pentacyclo[4.2.0.0²,⁵.⁰³,⁸.⁰⁴,⁷]octane, 1,4-Diiodo

The compound Pentacyclo[4.2.0.0²,⁵.⁰³,⁸.⁰⁴,⁷]octane, specifically its 1,4-diiodo derivative (CAS No: 97229-08-8), is a highly complex polycyclic hydrocarbon with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate bicyclic framework and the presence of two iodine atoms at the 1 and 4 positions of the molecule.

The structure of Pentacyclo[4.2.0.0²,⁵.⁰³,⁸.⁰⁴,⁷]octane is characterized by a series of fused rings that create a highly rigid and planar molecular geometry. This rigidity is a key feature that contributes to its stability and potential applications in various chemical systems.

Recent studies have highlighted the importance of such polycyclic compounds in the development of novel materials with unique electronic properties. For instance, researchers have explored the use of Pentacyclo[4.2.0.0²,⁵.⁰³,⁸.⁰⁴,⁷]octane derivatives as templates for constructing advanced organic semiconductors and optoelectronic devices.

In terms of synthesis, the preparation of 1,4-Diiodo Pentacyclo[4.2.0... involves a multi-step process that typically begins with the synthesis of the parent polycyclic hydrocarbon followed by iodination at specific positions to introduce the iodine substituents.

The presence of iodine atoms in this compound introduces additional functional groups that can be exploited for further chemical transformations or applications in catalysis and drug design.

One of the most promising areas for this compound is in the field of drug discovery where its rigid structure can serve as a scaffold for developing bioactive molecules with specific pharmacological properties.

Furthermore, recent advancements in computational chemistry have enabled researchers to model and predict the electronic properties of such complex molecules with high accuracy.

This has led to a better understanding of how variations in molecular structure can influence reactivity and selectivity in chemical reactions involving this compound.

In conclusion, Pentacyclo[4..., particularly its 1...